Cas no 1706461-28-0 (4-nitro-1-(trifluoromethyl)-1H-pyrazole)

4-nitro-1-(trifluoromethyl)-1H-pyrazole structure
1706461-28-0 structure
Product Name:4-nitro-1-(trifluoromethyl)-1H-pyrazole
CAS No:1706461-28-0
MF:C4H2F3N3O2
MW:181.07
CID:5096443
PubChem ID:99982850
Update Time:2026-03-02

4-nitro-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1-trifluoromethyl-1H-pyrazole
    • 4-nitro-1-(trifluoromethyl)-1H-pyrazole
    • E88470
    • HQGCEEUBZDPSCY-UHFFFAOYSA-N
    • 4-Nitro-1-(trifluoromethyl)pyrazole
    • MFCD28013143
    • 1706461-28-0
    • PS-19923
    • SY224722
    • CS-0448236
    • Inchi: 1S/C4H2F3N3O2/c5-4(6,7)9-2-3(1-8-9)10(11)12/h1-2H
    • InChI Key: HQGCEEUBZDPSCY-UHFFFAOYSA-N
    • SMILES: N1(C(F)(F)F)C=C([N+]([O-])=O)C=N1

Computed Properties

  • Exact Mass: 181.00991080g/mol
  • Monoisotopic Mass: 181.00991080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

4-nitro-1-(trifluoromethyl)-1H-pyrazole Pricemore >>

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